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Compound of Interest

Compound Name: Diisobutyl Adipate

Cat. No.: B1670624

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diisobutyl Adipate
(DBA), a versatile diester with significant applications across various industries, including
cosmetics, plastics, and as a potential subject of study in drug development and toxicology.
This document consolidates key data on its chemical and physical properties, outlines
experimental protocols for its synthesis and analysis, and explores its biological interactions,
including its effects on cellular signaling pathways.

Chemical and Physical Properties

Diisobutyl Adipate (DBA) is the diester of isobutyl alcohol and adipic acid.[1] It is a colorless,
odorless, and oily liquid.[2][3] The quantitative properties of DBA are summarized in the tables

below, providing a clear reference for researchers.

Table 1: General and Physical Properties of Diisobutyl
Adipate
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Property Value Source(s)
CAS Number 141-04-8 [2]
Molecular Formula C14H2604
Molecular Weight 258.35 g/mol
Appearance C.:ok')rless, transparent oily
liquid
Boiling Point 293 °C (lit.)
Melting Point -17 °C
Density 0.954 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.432 (lit.)
Flash Point 112.78 °C (TCC)
Water Solubility Practically insoluble

Table 2: Purity and Specification Data for Diisobutyl

Adipate
Parameter Specification Source(s)
Purity (DIBA) = 99.0%
Acid Value < 0.1 mg KOH/g
Color (APHA) <20 Pt-Co
Water Content < 0.05%
Applications

Diisobutyl Adipate is a versatile compound with a wide range of applications stemming from
its properties as an emollient, plasticizer, and solvent.

o Cosmetics and Personal Care: DBA is widely used in skincare, sunscreens, and makeup
formulations to provide a smooth, non-greasy texture and improve spreadability. It acts as an
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emollient, softening and smoothing the skin by forming a protective layer. Its lightweight and
non-comedogenic nature make it suitable for various skin types. In hair care products, it
functions as a lightweight moisturizer. Recommended usage levels in cosmetics range from
0.005% to 8%.

 Plasticizer for Polymers: DBA is an efficient plasticizer for polymers such as PVC, cellulose
resins, and synthetic rubbers, enhancing their flexibility at low temperatures.

« Industrial Applications: It also serves as a synthetic lubricant in industrial machinery and as a
solvent for fragrances and oils.

Experimental Protocols
Synthesis of Diisobutyl Adipate via Esterification

The most common method for synthesizing Diisobutyl Adipate is through the direct
esterification of adipic acid with isobutanol. The following is a generalized protocol based on
common laboratory and industrial practices.

Materials:

Adipic Acid

¢ Isobutanol (in excess)

e Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

o Toluene (for azeotropic removal of water)

e Sodium carbonate solution (5%)

e Deionized water

e Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

¢ Round-bottom flask
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o Dean-Stark apparatus or a similar water separator
» Reflux condenser

o Heating mantle with a magnetic stirrer

e Separatory funnel

e Rotary evaporator

e Vacuum distillation apparatus

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux
condenser, and magnetic stirrer, combine adipic acid, an excess of isobutanol, and a
catalytic amount of an acid catalyst. Add toluene to facilitate the azeotropic removal of water.

« Esterification: Heat the mixture to reflux with vigorous stirring. The water produced during the
reaction will be collected in the Dean-Stark trap.

e Monitoring the Reaction: Monitor the progress of the reaction by measuring the amount of
water collected or by determining the acid value of the reaction mixture. The reaction is
considered complete when the theoretical amount of water has been collected or the acid
value is below a specified limit (e.g., < 0.2 mg KOH/q).

e Neutralization and Washing: After cooling the reaction mixture, transfer it to a separatory
funnel. Wash the organic layer sequentially with a 5% sodium carbonate solution to
neutralize the acid catalyst, followed by washes with deionized water until the aqueous layer
is neutral.

e Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like
magnesium sulfate. Filter to remove the drying agent and then remove the toluene and
excess isobutanol using a rotary evaporator.

 Purification: Purify the crude Diisobutyl Adipate by vacuum distillation to obtain the final
high-purity product.
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Analytical Method: Determination by Gas
Chromatography (GC)

Gas chromatography is a standard method for the determination and quantification of
Diisobutyl Adipate in various samples, including plastics and biological matrices.

Instrumentation:

e Gas chromatograph (GC) equipped with a Flame lonization Detector (FID) or Mass
Spectrometer (MS).

o Capillary column suitable for the analysis of esters (e.g., a non-polar or medium-polarity
column).

General GC-FID Conditions:
* Injector Temperature: 250 °C
e Detector Temperature: 280 °C

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a
few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250
°C) and hold.

» Carrier Gas: Helium or Nitrogen at a constant flow rate.
¢ Injection Volume: 1 pL
Sample Preparation:

e Solid Samples (e.g., PVC): Dissolve a known weight of the sample in a suitable solvent (e.g.,
tetrahydrofuran), followed by precipitation of the polymer with a non-solvent (e.g., methanol).
The supernatant containing the DBA can then be analyzed.

e Liquid Samples: Dilute the sample with a suitable solvent (e.g., hexane or ethyl acetate) to a
concentration within the calibration range.

Quantification:
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e Prepare a series of standard solutions of Diisobutyl Adipate in the chosen solvent.

 Inject the standards to create a calibration curve by plotting the peak area against the
concentration.

* Inject the prepared sample and determine the concentration of DBA from the calibration
curve.

Toxicological Profile and Safety

Diisobutyl Adipate is generally considered to have low toxicity.

ble 3: Toxicological for Diisobutyl Adi

Endpoint Species Route Value Source(s)

Acute Oral

o Rat Intraperitoneal 5.676 mg/kg
Toxicity (LD50)

Minimal to no

Dermal Irritation Rabbit Dermal o
irritation
Minimally
Eye Irritation Rabbit Ocular irritating
(undiluted)
Skin ) ) Not a sensitizer
o Guinea Pig Dermal
Sensitization (at 25%)
o ) Not genotoxic in
Genotoxicity - In vitro

two test systems

Safety and Handling:
 Itis recommended to wash hands thoroughly after handling.
o Personal protective equipment such as eye shields and gloves should be used.

» Store in a cool, dry, and well-ventilated area away from direct heat and sunlight.
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Mechanism of Action and Signaling Pathways

Recent research has indicated that Diisobutyl Adipate may exert biological effects by
interacting with nuclear receptors, specifically the Peroxisome Proliferator-Activated Receptor-
gamma (PPARY).

Interaction with PPARYy Signaling Pathway

Studies have shown that DBA has a strong affinity for the ligand-binding domain of PPARY.
Activation of PPARYy can lead to alterations in the transcriptional expression of genes related to
lipid metabolism. This interaction suggests that DBA exposure might disrupt intracellular lipid
metabolism homeostasis.

Below is a diagram illustrating the general PPARY signaling pathway and the potential point of
interaction for Diisobutyl Adipate.

Extracellular Cytoplasm Nucleus

PPPPPPP

Click to download full resolution via product page

Caption: Proposed interaction of Diisobutyl Adipate with the PPARYy signaling pathway.

Experimental Workflow for In Vitro Hepatocyte
Study

To investigate the effects of Diisobutyl Adipate on lipid metabolism in hepatocytes, the
following experimental workflow can be employed.
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1. Hepatocyte Culture

(e.g., AML12 or LO2 cells)

2. DBA Exposure
(Varying concentrations
and time points)

3a. Lipid Accumulation Assay 3b. Gene Expression Analysis
(e.g., Oil Red O Staining) (qPCR for PPARY target genes)

4. Data Analysis
and Interpretation
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Caption: Workflow for studying Diisobutyl Adipate's effect on hepatocytes.

This technical guide provides a foundational understanding of Diisobutyl Adipate for research
and development purposes. Further investigation into its biological interactions and potential
applications in drug development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diisobutyl Adipate (CAS No. 141-04-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670624#diisobutyl-adipate-cas-number-141-04-8-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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